![molecular formula C28H26N4O6S2 B2419039 C28H26N4O6S2 CAS No. 439132-41-9](/img/structure/B2419039.png)
C28H26N4O6S2
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of such compounds often involves complex organic reactions. Retrosynthetic analysis is a common strategy for designing a synthesis . This process works backward; instead of looking at the starting material and deciding how to do the first step, we look at the product and decide how to do the last step .
Chemical Reactions Analysis
Chemical reactions involving such compounds can be complex and diverse. Monitoring reactive intermediates can provide vital information in the study of synthetic reaction mechanisms, enabling the design of new catalysts and methods .
Scientific Research Applications
1. Development of Novel Materials
The synthesis and characterization of novel materials, such as C28H26N4O6S2, contribute significantly to advancements in various industries and technologies. The development of new semiconducting materials, for instance, has been fundamental in evolving from vacuum tubes to diodes, transistors, and eventually miniature chips in the electronics industry. This progression highlights the integral role of novel materials in technological advancements (Cushing, Kolesnichenko, & O'Connor, 2004).
2. Carbon Nitride Applications
In the realm of carbon nitrides, C2N is a unique member of the CnNm family, featuring a covalent structure ideally composed of carbon and nitrogen. This material, due to its high polarity, thermal, and chemical stability, finds applications in various fields such as catalysis, environmental science, energy storage, and biotechnology. These applications are complemented by C2N's stability and unique properties, enhancing its usability in gas sorption and separation technologies, as supercapacitor and battery electrodes, and in catalytic and biological processes (Tian, López‐Salas, Liu, Liu, & Antonietti, 2020).
3. Catalysis and Chemical Transformations
The field of catalysis, particularly in transforming C1 molecules like CO, CO2, CH4, and methanol into high-value-added chemicals and fuels, heavily utilizes novel materials like this compound. This area has seen remarkable progress due to advancements in technology, material synthesis methods, and computational simulation capabilities. The efficient catalyst systems and reaction processes developed in this field are crucial for the conversion of simple carbon-containing compounds into valuable chemicals and clean fuels (Bao, Yang, Yoneyama, & Tsubaki, 2019).
4. Electrochemical Reduction of Carbon Dioxide
Another application is in the selective electrochemical reduction of carbon dioxide to C2 compounds such as ethylene and ethanol on copper(I) oxide catalysts. This process, which utilizes compounds like this compound, is significant in addressing environmental concerns and producing valuable chemicals (Ren, Deng, Handoko, Chen, Malkhandi, & Yeo, 2015).
properties
IUPAC Name |
2-oxo-N-[6-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonylamino]hexyl]-1H-benzo[cd]indole-6-sulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26N4O6S2/c33-27-19-9-5-7-17-23(13-11-21(31-27)25(17)19)39(35,36)29-15-3-1-2-4-16-30-40(37,38)24-14-12-22-26-18(24)8-6-10-20(26)28(34)32-22/h5-14,29-30H,1-4,15-16H2,(H,31,33)(H,32,34) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLRYAQUEAHDTTG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC3=C2C(=C1)C(=O)N3)S(=O)(=O)NCCCCCCNS(=O)(=O)C4=C5C=CC=C6C5=C(C=C4)NC6=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26N4O6S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
578.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.